1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide
Overview
Description
1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide (EPPC) is a small molecule that has been studied for its potential use in a variety of scientific research applications. EPPC is a pyrazole-based compound that has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Researchers have developed methods to synthesize partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, which are significant in medicinal chemistry due to their potential pharmacological activities. These compounds are synthesized through selective cyclocondensation processes, highlighting the versatility of pyrazole derivatives in constructing complex heterocycles (Lebedˈ et al., 2012). Additionally, novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products have been synthesized, showcasing the compound's utility in N-fused heterocycle preparation (Ghaedi et al., 2015).
Antimicrobial and Anticancer Agents
A series of novel pyrazole derivatives have been synthesized for evaluation as antimicrobial and anticancer agents. Some of these compounds exhibited higher anticancer activity than reference drugs, indicating the significant therapeutic potential of pyrazole-based compounds (Hafez et al., 2016). Moreover, pyrazole derivatives have been designed and synthesized with specific focus on topoisomerase IIα inhibitory activity and cytotoxicity against cancerous cell lines, further underscoring their potential in cancer treatment (Alam et al., 2016).
Chemical Sensing
A novel chemosensor based on a pyridine–pyrazole system has been developed for the nanomolar detection of Al3+. This sensor exhibits a significant "turn-on" fluorescence response upon binding with Al3+, demonstrating the application of pyrazole derivatives in environmental monitoring and biochemical assays (Naskar et al., 2018).
properties
IUPAC Name |
2-ethyl-5-pyridin-3-ylpyrazole-3-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5/c1-2-16-10(11(12)13)6-9(15-16)8-4-3-5-14-7-8/h3-7H,2H2,1H3,(H3,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOKPYZRYGNOUGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C2=CN=CC=C2)C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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